1-Piperazineheptanoic acid, 4-(2-methoxyphenyl)-, ethyl ester
Overview
Description
1-Piperazineheptanoic acid, 4-(2-methoxyphenyl)-, ethyl ester, also known as 1-Piperazineheptanoic acid, 4-(2-methoxyphenyl)-, ethyl ester, is a useful research compound. Its molecular formula is C20H32N2O3 and its molecular weight is 348.5 g/mol. The purity is usually 95%.
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properties
CAS RN |
81185-85-5 |
|---|---|
Product Name |
1-Piperazineheptanoic acid, 4-(2-methoxyphenyl)-, ethyl ester |
Molecular Formula |
C20H32N2O3 |
Molecular Weight |
348.5 g/mol |
IUPAC Name |
ethyl 7-[4-(2-methoxyphenyl)piperazin-1-yl]heptanoate |
InChI |
InChI=1S/C20H32N2O3/c1-3-25-20(23)12-6-4-5-9-13-21-14-16-22(17-15-21)18-10-7-8-11-19(18)24-2/h7-8,10-11H,3-6,9,12-17H2,1-2H3 |
InChI Key |
ICBAZWPFWUMUGZ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CCCCCCN1CCN(CC1)C2=CC=CC=C2OC |
Canonical SMILES |
CCOC(=O)CCCCCCN1CCN(CC1)C2=CC=CC=C2OC |
Other CAS RN |
81185-85-5 |
Related CAS |
81186-05-2 (di-hydrochloride) |
synonyms |
ethyl-7-(4-(2-methoxyphenyl)-1-piperazinyl)heptanoate dihydrochloride SBG 483 SBG-483 SGB 483 SGB 483, dihydrochloride SGB 483, fumarate (1:1) SGB 483, hydrochloride SGB 483, maleate (1:1) SGB 483, tartrate, (R-(R*,R*))-isomer SGB-483 |
Origin of Product |
United States |
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![(1R,2S,4R,5R,8R,9S,11S)-2-[[(3Ar,5R,7R,7aS)-7-methyl-3-methylidene-4,5,7,7a-tetrahydro-3aH-furo[2,3-c]pyran-5-yl]oxymethyl]-9-formyl-5-methyl-13-propan-2-yltetracyclo[7.4.0.02,11.04,8]tridec-12-ene-1-carboxylic acid](/img/structure/B1212356.png)
